Cas no 78156-03-3 (N1-2-(dimethylamino)ethylbenzene-1,2-diamine)

• Product Name: N1-2-(dimethylamino)ethylbenzene-1,2-diamine
• CAS No: 78156-03-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD08691161
• CID: 551547
• PubChem ID: 522698
• Update Time: 2025-06-07

N1-2-(dimethylamino)ethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-[2-(dimethylamino)ethyl]-
• 2-N-[2-(dimethylamino)ethyl]benzene-1,2-diamine
• N-[2-(DIMETHYLAMINO)ETHYL]BENZENE-1,2-DIAMINE
• N1-(2-(dimethylamino)ethyl)benzene-1,2-diamine
• 2-(2-dimethylaminoethylamino)-aniline
• AC1LAX9Q
• AC1Q3WU5
• AG-H-13479
• CTK5E5444
• N-(2-Dimethylamino-aethyl)-o-phenylendiamin
• N-(2-dimethylamino-ethyl)-benzene-1,2-diamine
• N-(2-dimethylamino-ethyl)-o-phenylenediamine
• N-[2-(dimethylamino)ethyl]-1,2-benzenediamine
• SureCN974274
• N1-2-(dimethylamino)ethylbenzene-1,2-diamine
• DTXSID70335038
• AKOS000119203
• N-(Beta-dimethylaminoethyl)-O-phenylenediamine
• F1911-3680
• EN300-25975
• Z220343710
• SCHEMBL974274
• N1-[2-(dimethylamino)ethyl]benzene-1,2-diamine
• YMYPZBOBAISUFL-UHFFFAOYSA-N
• CS-0243131
• 78156-03-3
• 1-n-[2-(dimethylamino)ethyl]benzene-1,2-diamine

• MDL： MFCD08691161
• Inchi： 1S/C10H17N3/c1-13(2)8-7-12-10-6-4-3-5-9(10)11/h3-6,12H,7-8,11H2,1-2H3
• InChI Key： YMYPZBOBAISUFL-UHFFFAOYSA-N
• SMILES： N(C)(C)CCNC1C=CC=CC=1N

Computed Properties

• Exact Mass: 179.14241
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.603
• PSA: 41.29